Purpurin (85per cent) Purpurin (85per cent) Purpurin is a naturally occurring reddish-yellow pigment found in madder root (R. tinctorum) that has been used both in herbal remedies and as food coloring. It can also by synthetically derived from 9,10-anthraquinone. Purpurin is protective against a number of food-derived heterocyclic amines in bacterial mutagenicity assays through its inhibition of CYP450-dependent N-hydroxylation and reduction of N-hydroxylamines. Purpurine can also inhibit (IC50 = 6.6 μM) spermidine-induced autoactivation of plasma hyaluronan-binding protein, a serine protease that can activate coagulation factor VII and prourokinase.
Brand Name: Vulcanchem
CAS No.: 81-54-9
VCID: VC0114267
InChI: InChI=1S/C14H8O5/c15-8-5-9(16)14(19)11-10(8)12(17)6-3-1-2-4-7(6)13(11)18/h1-5,15-16,19H
SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C=C3O)O)O
Molecular Formula: C14H8O5
Molecular Weight: 256.21 g/mol

Purpurin (85per cent)

CAS No.: 81-54-9

Reference Standards

VCID: VC0114267

Molecular Formula: C14H8O5

Molecular Weight: 256.21 g/mol

Purpurin (85per cent) - 81-54-9

CAS No. 81-54-9
Product Name Purpurin (85per cent)
Molecular Formula C14H8O5
Molecular Weight 256.21 g/mol
IUPAC Name 1,2,4-trihydroxyanthracene-9,10-dione
Standard InChI InChI=1S/C14H8O5/c15-8-5-9(16)14(19)11-10(8)12(17)6-3-1-2-4-7(6)13(11)18/h1-5,15-16,19H
Standard InChIKey BBNQQADTFFCFGB-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C=C3O)O)O
Canonical SMILES C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C=C3O)O)O
Appearance Assay:≥95%A crystalline solid
Melting Point 259.0 °C
Description Purpurin is a naturally occurring reddish-yellow pigment found in madder root (R. tinctorum) that has been used both in herbal remedies and as food coloring. It can also by synthetically derived from 9,10-anthraquinone. Purpurin is protective against a number of food-derived heterocyclic amines in bacterial mutagenicity assays through its inhibition of CYP450-dependent N-hydroxylation and reduction of N-hydroxylamines. Purpurine can also inhibit (IC50 = 6.6 μM) spermidine-induced autoactivation of plasma hyaluronan-binding protein, a serine protease that can activate coagulation factor VII and prourokinase.
Solubility 2.50e-05 M
Synonyms 1,2,4-trihydroxy-9,10-anthracenedione
1,2,4-trihydroxy-9,10-anthraquinone
1,2,4-trihydroxyanthraquinone
purpurin
purpurin, madder root
PubChem Compound 6683
Last Modified Nov 11 2021
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